Cas no 2172635-55-9 (ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate)

• Product Name: ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
• CAS No: 2172635-55-9
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 5836878
• PubChem ID: 165502698
• Update Time: 2025-11-01

ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
• 2172635-55-9
• EN300-1460480
• ethyl 2-[(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate

• Inchi： 1S/C15H18O4/c1-3-17-12-5-6-14-13(10-12)11(7-8-19-14)9-15(16)18-4-2/h5-6,9-10H,3-4,7-8H2,1-2H3/b11-9-
• InChI Key： DYSNORXYMDSPIG-LUAWRHEFSA-N
• SMILES： O1C2C=CC(=CC=2/C(=C\C(=O)OCC)/CC1)OCC

Computed Properties

• Exact Mass: 262.12050905g/mol
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Additional information on ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate

Professional Introduction to Ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172635-55-9)

Ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate, identified by the chemical formula CAS No. 2172635-55-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in drug discovery and therapeutic development.

The structural framework of Ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate consists of a benzopyran core substituted with ethoxy and acetoacetate groups. The presence of the double bond in the 4Z configuration and the ethoxy moiety at the 6-position contributes to its unique electronic properties and reactivity. These features make it a valuable scaffold for designing molecules with specific biological activities.

In recent years, there has been a growing interest in natural product-inspired scaffolds for drug development. Benzopyrans, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound Ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate aligns with this trend, as it incorporates elements derived from naturally occurring benzopyran derivatives. Such derivatives have shown promise in preclinical studies, highlighting the potential of this compound as a lead structure for further optimization.

One of the most compelling aspects of Ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate is its ability to interact with biological targets through multiple mechanisms. The benzopyran core is known to exhibit binding affinity with various enzymes and receptors, while the acetoacetate group can participate in hydrogen bonding interactions. These properties make it an attractive candidate for developing small-molecule inhibitors or modulators.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. Ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate has been subjected to virtual screening using molecular docking techniques to identify its binding interactions with target proteins. These studies have revealed promising binding affinities with enzymes involved in metabolic pathways relevant to inflammation and cancer.

The synthesis of Ethyl 2-(4Z)-6-ethoxy-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the condensation of appropriate precursors under controlled conditions to form the benzopyran core. Subsequent functionalization steps introduce the ethoxy and acetoacetate groups at strategic positions on the ring system.

Quality control and analytical characterization are critical steps in ensuring the identity and purity of Ethyl 2-(4Z)-6-ethoxy-3,4-dihydro -2H -1 -benzopyran -4 - ylideneacetate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the molecular structure and assess impurity levels. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets pharmaceutical standards.

The pharmacological profile of Ethyl 2-(4Z)-6 - ethoxy - 3 , 4 - dihydro - 2 H -1 -benzopyran - 4 - ylideneacetate is being actively investigated in preclinical models. Initial studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cell proliferation. These findings suggest that it may have therapeutic potential in conditions such as rheumatoid arthritis and certain types of cancer.

In conclusion, Ethyl 2-(4Z)-6 - ethoxy - 3 , 4 - dihydro - 2 H -1 -benzopyran - 4 - ylideneacetate represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.